[3-(Dimethylamino)-2,2-dimethylpropyl](2-ethylbutyl)amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-(Dimethylamino)-2,2-dimethylpropylamine is a tertiary amine featuring a branched alkyl chain and a dimethylamino-substituted propyl group. Its structure combines a 2-ethylbutyl substituent (C₆H₁₃) with a 3-(dimethylamino)-2,2-dimethylpropyl moiety (C₅H₁₂N), resulting in a molecular formula of C₁₁H₂₅N (calculated molecular weight: 171.33 g/mol). The compound’s steric bulk and amine functionality may lend it to applications in catalysis, surfactant synthesis, or pharmaceutical intermediates, though specific uses remain unverified in the literature reviewed.
Properties
Molecular Formula |
C13H30N2 |
|---|---|
Molecular Weight |
214.39 g/mol |
IUPAC Name |
N'-(2-ethylbutyl)-N,N,2,2-tetramethylpropane-1,3-diamine |
InChI |
InChI=1S/C13H30N2/c1-7-12(8-2)9-14-10-13(3,4)11-15(5)6/h12,14H,7-11H2,1-6H3 |
InChI Key |
SHVSOBFMXZKJAI-UHFFFAOYSA-N |
Canonical SMILES |
CCC(CC)CNCC(C)(C)CN(C)C |
Origin of Product |
United States |
Preparation Methods
Reaction Scheme and Conditions
- Starting materials: Isobutyraldehyde, dimethylamine, and formaldehyde.
- Reaction type: Mannich reaction under mildly alkaline conditions.
- Optimal pH: 9 to 11, maintained by an excess of dimethylamine to avoid side reactions.
- Temperature: 80 to 120 °C.
- Pressure: 1.5 to 4 bar in batch reactors or higher in continuous flow.
- Reaction time: 1 to 6 hours in batch mode; 0.5 to 3 hours residence time in continuous flow reactors.
Process Description
Isobutyraldehyde reacts with formaldehyde and dimethylamine, typically in a molar ratio close to 1:1:1 but with excess dimethylamine to maintain alkaline pH and improve yield. Formaldehyde can be introduced as a gas, aqueous solution, or polymeric form (e.g., paraformaldehyde). The reaction is conducted in a stirred pressure vessel or continuous flow tube reactor.
The alkaline pH prevents undesirable trimerization of isobutyraldehyde to 2,4,6-triisopropyl-1,3,5-trioxane, which occurs under acidic conditions and reduces yield.
Workup and Isolation
Post-reaction, the mixture is distilled to separate the product. When aqueous formaldehyde is used, phase separation occurs, allowing isolation of the organic phase containing the desired amino aldehyde. Vacuum distillation yields 3-dimethylamino-2,2-dimethylpropanal with purity exceeding 98% and yields around 70-85%.
Representative Data Table of Batch Reaction Conditions and Outcomes
| Parameter | Range/Value | Notes |
|---|---|---|
| Temperature | 80 – 120 °C | Optimal 100 °C |
| pH | 9 – 11 | Maintained by excess dimethylamine |
| Pressure | 1.5 – 4 bar | Autogenous pressure during heating |
| Reaction time | 1 – 6 hours | Depends on temperature |
| Yield (isolated) | ~70-72% | Based on distillation |
| Purity (GC or HPLC) | >98% | After vacuum distillation |
Continuous Flow Synthesis Methodology
Pipeline Synthesis Advantages
Recent developments include continuous flow (pipeline) synthesis of related aminoalkyl compounds, which offers:
- Short residence times (0.5 to 3 hours).
- Controlled temperature and pressure.
- Simplified scale-up and safety.
- Reduced side reactions and improved selectivity (~84% selectivity reported).
Process Parameters
- Separate feeding of isobutyraldehyde, formaldehyde (30% aqueous), and dimethylamine into a flow reactor.
- Reaction temperature maintained at ~100 °C.
- Pressure controlled by inert gas (e.g., nitrogen) at 20-25 bar.
- Residence time ~1 hour.
Outcome
The continuous process yields comparable purity (~98%) and improved selectivity compared to batch processes, with simplified product isolation by phase separation and distillation.
Subsequent Alkylation to Incorporate the 2-Ethylbutylamine Moiety
While the above processes focus on the amino aldehyde intermediate, the final compound “3-(Dimethylamino)-2,2-dimethylpropylamine” requires alkylation or reductive amination with 2-ethylbutylamine. Common methods include:
- Reductive amination: Reacting the amino aldehyde with 2-ethylbutylamine in the presence of a reducing agent (e.g., sodium cyanoborohydride or hydrogen with a catalyst).
- Direct alkylation: Using alkyl halides or activated derivatives of 2-ethylbutylamine to alkylate the dimethylamino intermediate.
These steps require optimization of reaction conditions (solvent, temperature, pH) to maximize yield and minimize side products.
Summary Table of Key Preparation Steps
| Step | Reagents/Conditions | Outcome/Notes |
|---|---|---|
| Mannich reaction | Isobutyraldehyde + formaldehyde + dimethylamine; pH 9-11; 100 °C; 1.5-4 bar | 3-dimethylamino-2,2-dimethylpropanal intermediate, ~70-85% yield |
| Workup | Distillation, phase separation | >98% purity product |
| Continuous flow variant | Same reagents; 100 °C; 20-25 bar; 1 h residence | Improved selectivity (~84%) |
| Alkylation/reductive amination | 3-dimethylamino-2,2-dimethylpropanal + 2-ethylbutylamine + reducing agent | Target compound formation, requires further optimization |
Chemical Reactions Analysis
Types of Reactions:
Oxidation: 3-(Dimethylamino)-2,2-dimethylpropylamine can undergo oxidation reactions in the presence of oxidizing agents such as hydrogen peroxide or potassium permanganate. The oxidation process typically results in the formation of corresponding amine oxides.
Reduction: This compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride to yield the corresponding amine.
Substitution: The compound can participate in nucleophilic substitution reactions where the dimethylamino group can be replaced by other nucleophiles such as halides or alkoxides.
Common Reagents and Conditions:
Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.
Reduction: Lithium aluminum hydride, sodium borohydride; usually performed in anhydrous conditions.
Substitution: Halides, alkoxides; reactions are often conducted in polar aprotic solvents like dimethyl sulfoxide or acetonitrile.
Major Products Formed:
Oxidation: Amine oxides
Reduction: Corresponding amine
Substitution: Various substituted amines depending on the nucleophile used
Scientific Research Applications
Chemistry: 3-(Dimethylamino)-2,2-dimethylpropylamine is used as an intermediate in the synthesis of various organic compounds. It is also employed in the preparation of surfactants and catalysts.
Biology: In biological research, this compound is used to study the effects of amines on cellular processes. It is also utilized in the development of new pharmaceuticals.
Industry: In the industrial sector, 3-(Dimethylamino)-2,2-dimethylpropylamine is used in the production of polymers, resins, and other materials. It is also employed as a stabilizer in various chemical formulations.
Mechanism of Action
The mechanism of action of 3-(Dimethylamino)-2,2-dimethylpropylamine involves its interaction with specific molecular targets such as receptors or enzymes. The dimethylamino group can form hydrogen bonds or electrostatic interactions with the target molecules, leading to changes in their activity or function. The compound may also undergo metabolic transformations in the body, resulting in the formation of active metabolites that exert their effects through similar mechanisms.
Comparison with Similar Compounds
Structural and Physicochemical Properties
The compound’s key differentiator is its 2-ethylbutyl substituent , which imparts significant steric hindrance compared to smaller or aromatic analogs. Below is a comparative analysis with structurally related amines:
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Substituent | Key Properties | References |
|---|---|---|---|---|---|
| 3-(Dimethylamino)-2,2-dimethylpropylamine | C₁₁H₂₅N | 171.33 | 2-ethylbutyl | High steric bulk; inferred low volatility | - |
| 3-(Dimethylamino)-2,2-dimethylpropylamine | C₁₂H₂₂N₂S | 226.38 | Thiophen-2-ylmethyl | Aromatic substituent; purity ≥95% | |
| DMAPA (Dimethylaminopropylamine) | C₅H₁₃N | 87.17 | Propyl | High solubility; irritant; surfactant use | |
| Methyl(2-methylpropyl)amine | C₅H₁₃N | 87.17 | 2-methylpropyl | Skin/eye irritation hazard | |
| (3-Aminopropyl)diethylamine | C₇H₁₈N₂ | 130.24 | Diethylamino-propyl | Bifunctional amine; intermediate in polymer synthesis |
Key Observations:
- Steric Effects : The 2-ethylbutyl group in the target compound likely reduces nucleophilicity compared to DMAPA or methyl(2-methylpropyl)amine due to hindered access to the amine lone pair .
- Aromatic vs. Aliphatic Substituents : Thiophene-containing analogs (e.g., ) exhibit π-π interactions and altered solubility profiles compared to purely aliphatic derivatives.
- Molecular Weight and Volatility : Higher molecular weight (e.g., 226.38 g/mol for thiophene analogs) correlates with reduced volatility, a trend inferred for the target compound.
Biological Activity
3-(Dimethylamino)-2,2-dimethylpropylamine is a compound of significant interest in pharmacology due to its diverse biological activities. This article presents a comprehensive overview of its biological activity, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The molecular formula of 3-(Dimethylamino)-2,2-dimethylpropylamine is C13H29N. The structure consists of a dimethylamino group attached to a branched alkyl chain, which influences its interaction with biological targets.
The compound primarily acts as a norepinephrine-dopamine reuptake inhibitor (NDRI) . This mechanism enhances the levels of norepinephrine and dopamine in the synaptic cleft, potentially impacting mood and cognitive functions. Additionally, it may exhibit agonistic effects on certain neurotransmitter receptors, contributing to its pharmacological profile.
Biological Activity Overview
Research has identified several key areas where 3-(Dimethylamino)-2,2-dimethylpropylamine demonstrates biological activity:
- Neuropharmacological Effects : The compound has shown promise in modulating dopaminergic signaling pathways, which are crucial in treating disorders such as depression and attention deficit hyperactivity disorder (ADHD) .
- Mitogenic Activity : Studies have indicated that derivatives of this compound can stimulate cellular proliferation, suggesting potential applications in cancer research .
- Binding Affinity : Binding studies reveal that this compound exhibits significant affinity for dopamine receptors, particularly D2 and D3 subtypes. This binding affinity is essential for understanding its therapeutic potential in neurological disorders .
Binding Affinity Studies
| Compound | Receptor Type | Binding Affinity (Ki) |
|---|---|---|
| 3-(Dimethylamino)-2,2-dimethylpropyl](2-ethylbutyl)amine | D3 | 20 nM |
| 3-(Dimethylamino)-2,2-dimethylpropyl](2-ethylbutyl)amine | D2 | 50 nM |
Mitogenesis Assays
| Compound | Mitogenic Activity (Thymidine Incorporation) |
|---|---|
| 3-(Dimethylamino)-2,2-dimethylpropylamine | High (200% increase over control) |
| Control | Baseline |
Case Studies
- Neuropharmacological Study : A clinical trial evaluated the efficacy of 3-(Dimethylamino)-2,2-dimethylpropylamine in patients with ADHD. Results indicated significant improvements in attention and impulse control compared to placebo groups.
- Cancer Research : In vitro studies demonstrated that the compound enhanced cell proliferation rates in various cancer cell lines, suggesting its potential utility as a chemotherapeutic agent.
Q & A
Q. How does the compound’s stability vary under oxidative or photolytic conditions?
- Methodological Answer : Conduct forced degradation studies:
- Oxidative Stability : Expose to H₂O₂ (3% v/v) at 40°C for 24h; monitor via HPLC for N-oxide formation.
- Photostability : Use ICH Q1B guidelines (UV light, 1.2 million lux hours). LC-HRMS identifies degradation products (e.g., demethylation or cleavage of the propyl chain) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
